![molecular formula C12H14N2O3 B2704055 N-((2,5-dimethylfuran-3-yl)methyl)-5-methylisoxazole-3-carboxamide CAS No. 1351587-76-2](/img/structure/B2704055.png)
N-((2,5-dimethylfuran-3-yl)methyl)-5-methylisoxazole-3-carboxamide
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Description
N-((2,5-dimethylfuran-3-yl)methyl)-5-methylisoxazole-3-carboxamide is a useful research compound. Its molecular formula is C12H14N2O3 and its molecular weight is 234.255. The purity is usually 95%.
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Scientific Research Applications
Disposition and Metabolism in Humans : One study focuses on the disposition and metabolism of a novel orexin 1 and 2 receptor antagonist, providing insights into how similar compounds are processed in the human body. The study details the elimination pathways, half-life, and principal circulating components in plasma, emphasizing the importance of understanding metabolic processes for therapeutic applications (Renzulli et al., 2011).
Metabolic Toxification Differences : Another research paper discusses the metabolic toxification of N,N-dimethylformamide (DMF), comparing its biotransformation in humans and rodents. This study is relevant for assessing occupational hazards and developing safety guidelines for handling similar compounds in industrial settings (Mráz et al., 1989).
Chemotherapy Combination for Malignant Astrocytomas : A clinical study explores the use of combination chemotherapy, including 5-(3-3'-dimethyl-1-triazeno)imidazole-4-carboxamide, for treating malignant gliomas. This research highlights the therapeutic potential of structurally complex molecules in oncology (Ikeda et al., 1996).
Heterocyclic Aromatic Amine Metabolites in Human Urine : Investigating the exposure to heterocyclic aromatic amines, a study develops a biomonitoring procedure for analyzing metabolites in human urine. Such research is crucial for understanding the human health implications of exposure to environmental and dietary carcinogens (Stillwell et al., 1999).
Mitochondrial DNA Alterations Due to Exposure : Research into the health effects of N,N-dimethylformamide (DMF) exposure reveals mitochondrial DNA alterations, suggesting potential mechanisms behind its hepatotoxicity and male reproductoxicity. This underscores the importance of studying the genetic impact of chemical exposures (Shieh et al., 2007).
Properties
IUPAC Name |
N-[(2,5-dimethylfuran-3-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O3/c1-7-4-10(9(3)16-7)6-13-12(15)11-5-8(2)17-14-11/h4-5H,6H2,1-3H3,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZMVJYAAGLGJAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)CNC(=O)C2=NOC(=C2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.